Ethyl 2-[[4-(2,3-dimethylphenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate

• IUPAC Name: ethyl 2-[[4-(2,3-dimethylphenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate
• InChI: InChI=1S/C24H28N4O4S/c1-6-32-23(30)17(4)33-24-27-26-21(28(24)20-9-7-8-15(2)16(20)3)14-25-22(29)18-10-12-19(31-5)13-11-18/h7-13,17H,6,14H2,1-5H3,(H,25,29)
• InChI Key: YECHIFVURRSRFG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)SC1=NN=C(N1C2=CC=CC(=C2C)C)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C24H28N4O4S
• Molecular Weight: 468.6 g/mol

Description

Ethyl 2-[[4-(2,3-dimethylphenyl)-5-[[(4-methoxybenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoate is a complex organic compound. It has a molecular formula of C31H33N5O5S2 and an average mass of 619.754 Da. This compound is part of a collection of rare and unique chemicals provided for early discovery researchers.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, it’s worth noting that similar compounds, such as esters, can undergo condensation reactions like the Claisen Condensation. In these reactions, one ester acts as a nucleophile while a second ester acts as the electrophile, forming a new carbon-carbon bond.

Scientific Research Applications

Flavor and Fragrance Industry

The ester functional group is often associated with pleasant smells and tastes. .

Biochemistry Research

The compound’s ability to inhibit cytochrome P450 enzymes, which are involved in drug metabolism, could be valuable in biochemistry research. .